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Compound of Interest

Compound Name: 3,5,5-Trimethylhexanoyl chloride

Cat. No.: B1295747

An In-depth Technical Guide to 3,5,5-Trimethylhexanoyl Chloride: Synonyms and Trade
Names

Introduction

3,5,5-Trimethylhexanoyl chloride is a specialty chemical intermediate, primarily utilized in the
synthesis of various organic compounds, including pharmaceuticals and other fine chemicals.
Its reactive acyl chloride group makes it a versatile building block in organic chemistry.
Accurate identification of this compound is crucial for researchers, scientists, and professionals
in drug development and chemical manufacturing. This guide provides a comprehensive
overview of its synonyms and available trade names to ensure clarity and precision in scientific
and commercial contexts.

Chemical Identity

To understand the various names associated with this compound, it is essential to first define
its chemical structure and key identifiers.

IUPAC Name: 3,5,5-Trimethylhexanoyl chloride

CAS Number: 36727-29-4

Molecular Formula: C9H17CIO

Molecular Weight: 176.68 g/mol
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e Chemical Structure:

Synonyms and Trade Names

The following table summarizes the known synonyms and trade names for 3,5,5-
Trimethylhexanoyl chloride. These names are often used interchangeably in technical

literature, patents, and commercial listings.

Type Name Notes

_ o Emphasizes the derivation
3,5,5-Trimethylhexanoic acid ) )
Synonym ] from 3,5,5-trimethylhexanoic
chloride ”
acid.

A common name that can
] sometimes be ambiguous, as
Synonym Isononanoyl chloride ]
"isononyl" can refer to other

isomers.

] A more explicit, though less
3,5,5-trimethyl-1-hexanoyl )
Synonym ] common, numbering of the
chloride _
hexanoyl chain.

Note: While "Isononanoyl chloride" is a frequently used synonym, it is important for researchers
to verify the specific isomer, as other structural isomers of nonanoyl chloride exist.

Logical Relationships in Naming

The various names for this compound are derived from its chemical structure. The following
diagram illustrates the logical flow from the parent alkane to the final acyl chloride, highlighting

the basis for its different synonyms.
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Parent Alkane
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Caption: Derivation of 3,5,5-Trimethylhexanoyl chloride nomenclature.

Conclusion

For professionals in research and drug development, the precise identification of chemical
reagents is paramount. While 3,5,5-Trimethylhexanoyl chloride is the most accurate IUPAC-
derived name, it is crucial to be familiar with synonyms such as 3,5,5-Trimethylhexanoic acid
chloride and the common, albeit less specific, name Isononanoyl chloride. When procuring or
referencing this chemical, cross-referencing with the CAS number (36727-29-4) is the most
reliable method to ensure the correct compound is being used, thereby avoiding potential
errors in experimental setups and chemical synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1295747?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

